Cas no 2171992-01-9 (1-(4-chlorophenyl)methyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(4-chlorophenyl)methyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2171992-01-9
• MF: C₁₁H₈ClF₂N₃O
• MW: 271.650527954102
• CID: 5895722
• PubChem ID: 165589854
• Update Time: 2025-10-24

1-(4-chlorophenyl)methyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)methyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1610465
• 1-[(4-chlorophenyl)methyl]-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2171992-01-9

• Inchi： 1S/C11H8ClF2N3O/c12-8-3-1-7(2-4-8)5-17-10(11(13)14)9(6-18)15-16-17/h1-4,6,11H,5H2
• InChI Key： NRHMLRNNYSSPQT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(C(F)F)=C(C=O)N=N1

Computed Properties

• Exact Mass: 271.0323959g/mol
• Monoisotopic Mass: 271.0323959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.8Ų

Additional information on 1-(4-chlorophenyl)methyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 1-(4-chlorophenyl)methyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2171992-01-9)

1-(4-chlorophenyl)methyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2171992-01-9, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their broad spectrum of biological activities. The presence of both chloro and difluoromethyl substituents in its molecular structure enhances its potential as a pharmacophore, making it a valuable candidate for further exploration in drug discovery and development.

The chemical structure of 1-(4-chlorophenyl)methyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde consists of a benzene ring substituted with a chloro group at the para position, a methyl group attached to the triazole ring at the 1-position, and a difluoromethyl group at the 5-position. The aldehyde functionality at the 4-position of the triazole ring provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives. This structural arrangement not only contributes to the compound's stability but also influences its interactions with biological targets.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. Triazole derivatives, in particular, have shown promise in various pharmacological contexts due to their ability to modulate biological pathways effectively. The incorporation of electron-withdrawing groups such as chloro and difluoromethyl enhances the lipophilicity and metabolic stability of these compounds, which are critical factors for their bioavailability and efficacy. 1-(4-chlorophenyl)methyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde exemplifies this trend by combining multiple pharmacologically relevant features into a single molecule.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The aldehyde group at the 4-position can be readily converted into other functional groups such as amides, esters, or thioesters through standard organic reactions. This flexibility makes it an attractive building block for medicinal chemists seeking to develop new drugs. Additionally, the presence of both chloro and difluoromethyl substituents suggests that this compound may exhibit enhanced binding affinity to biological targets compared to simpler analogs.

Recent studies have highlighted the importance of triazole derivatives in addressing various therapeutic challenges. For instance, some research has demonstrated that triazole-containing compounds can inhibit enzymes involved in inflammation and cancer progression. The structural features of 1-(4-chlorophenyl)methyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde align well with these findings, suggesting that it may possess similar bioactivities. Further investigation into its pharmacological properties could uncover new therapeutic applications.

The synthesis of 1-(4-chlorophenyl)methyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a halogenated triazole precursor followed by functionalization with the appropriate substituents. Advanced synthetic techniques such as cross-coupling reactions and palladium-catalyzed transformations are often employed to achieve regioselective modifications. The final step involves introducing the aldehyde functionality through oxidation or other suitable methods.

In terms of analytical characterization, 1-(4-chlorophenyl)methyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde can be identified using various spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). High-resolution MS provides accurate molecular weight determination, while NMR spectroscopy offers detailed information about the connectivity and environment of atoms within the molecule. These data are crucial for confirming the identity and purity of the compound before it is subjected to further biological testing.

The potential applications of this compound extend beyond traditional pharmaceuticals. For example, it could be explored as a component in agrochemicals or specialty chemicals where its unique structural features might provide advantages in performance or environmental compatibility. As research continues to uncover new uses for heterocyclic compounds like triazoles, 1-(4-chlorophenyl)methyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde is poised to play a significant role in these emerging fields.

In conclusion,1-(4-chlorophenyl)methyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2171992-01-9) is a promising compound with diverse potential applications in pharmaceutical chemistry and beyond. Its unique structural features make it an attractive candidate for further exploration in drug discovery and development. As our understanding of heterocyclic chemistry continues to evolve,triazole derivatives like this one will undoubtedly contribute significantly to advancing scientific knowledge and innovation.